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Compound of Interest

6-Quinoxalinecarboxylic acid, 2,3-
Compound Name: _
bis(bromomethyl)-

Cat. No.: B1495043

An In-depth Technical Guide to 6-Quinoxalinecarboxylic acid, 2,3-bis(bromomethyl)-

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of 6-Quinoxalinecarboxylic acid, 2,3-bis(bromomethyl)-, a heterocyclic
compound with significant potential in medicinal chemistry and drug development. This
document is intended for researchers, scientists, and professionals in the field of drug
discovery and organic synthesis.

Chemical and Physical Properties

6-Quinoxalinecarboxylic acid, 2,3-bis(bromomethyl)- is a solid, crystalline compound,
typically appearing as a white to light yellow powder.[1] It belongs to the quinoxaline class of
heterocyclic compounds, which are known for a wide range of biological activities.[2] The
presence of a carboxylic acid functional group and two reactive bromomethyl groups makes it a
versatile building block for the synthesis of more complex molecules.[3] This compound is
reported to have antibacterial properties.[4][5][6]

Table 1: General and Physical Properties
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Property Value Source(s)
Molecular Formula C11HsBrz2Nz20:2 [1][6]
Molecular Weight 360.01 g/mol [1]
CAS Number 32602-11-2 [7]

White to Light yellow powder to
Appearance [1]

crystal
Purity >97.0% (HPLC) [1]

Room Temperature
Storage Temperature (Recommended <15°C in a [8]

cool, dark place)

Solubility Soluble in DMSO (100 mg/mL)  [4]

Table 2: Hazard and Safety Information
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Hazard Statement

Precautionary Statement Source(s)

H314: Causes severe skin

burns and eye damage

P260: Do not breathe dusts or 8]
mists

H290: May be corrosive to
metals

P280: Wear protective
gloves/protective clothing/eye [8]

protection/face protection

P301 + P330 + P331: IF
SWALLOWED: Rinse mouth.

Do NOT induce vomiting.

[8]

P303 + P361 + P353: IF ON
SKIN (or hair): Take off
immediately all contaminated
clothing. Rinse skin with

water/shower.

[8]

P304 + P340 + P310: IF
INHALED: Remove person to
fresh air and keep comfortable
for breathing. Immediately call
a POISON CENTER/doctor.

[8]

Synthesis and Experimental Protocols

The synthesis of 6-Quinoxalinecarboxylic acid, 2,3-bis(bromomethyl)- is achieved through

the condensation reaction of 3,4-diaminobenzoic acid with 1,4-dibromo-2,3-butanedione.[9]

This reaction is a standard method for the formation of the quinoxaline ring system.[2][3]

Experimental Protocol: Synthesis of 2,3-
bis(bromomethyl)quinoxaline derivatives

The following is a general procedure for the synthesis of 2,3-bis(bromomethyl)quinoxaline

derivatives, which can be adapted for the synthesis of 6-Quinoxalinecarboxylic acid, 2,3-

bis(bromomethyl)-.

Materials:
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o Appropriately substituted 1,2-phenylenediamine (in this case, 3,4-diaminobenzoic acid)
e 1,4-dibromo-2,3-butanedione

e Benzene (or a suitable solvent)

Procedure:

e A mixture of the 1,2-phenylenediamine derivative (0.1 mole) and 1,4-dibromo-2,3-
butanedione (0.1 mole) is refluxed in benzene (200 mL) using a Dean-Stark trap for one
hour.[10]

e The reaction mixture is then evaporated to dryness in vacuo.[10]
e The residue is purified by flash chromatography on silica gel.[10]

e Elution with a suitable solvent system (e.g., 15% hexane/chloroform for the parent
compound) affords the desired 2,3-bis(bromomethyl)quinoxaline derivative.[10]

The yields for this type of reaction are generally good, ranging from 69-93%.[9]
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Reactants

1,4-dibromo-2,3-butanedione

3,4-diaminobenzoic acid

Reaction Conditions Product
—r Reflux with 6-Quinoxalinecarboxylic acid,
Benzene | Dean-Stark Trap 2,3-bis(bromomethyl)-

6-Quinoxalinecarboxylic acid, o
2,3-bis(bromomethyl)- Esterification

Methyl or Ethyl 6-Quinoxalinecarboxylate,

2,3-bis(bromomethyl)-
Methanol or Ethanol ——

+ H2S0a4 (cat.)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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